Cas no 96522-37-1 (1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid
• CAS No: 96522-37-1
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD09934785
• CID: 751405
• PubChem ID: 12849519
• Update Time: 2025-10-14

1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-methoxy-, 1-(phenylmethyl) ester,(2S,4R)-
• (2S,4R)-1-[(BENZYLOXY)CARBONYL]-4-METHOXYPYRROLIDINE-2-CARBOXYLIC ACID
• SRQAKAAEVLROCY-NEPJUHHUSA-N
• (2S,4R)-1-benzyloxycarbonyl-4-methoxyproline
• 4beta-Methoxypyrrolidine-1,2alpha-dicarboxylic acid 1-benzyl ester
• (2S,4R)-1-[(benzyloxy)carbonyl]-4-methoxy-2-pyrrolidinecarboxylic acid
• (2S,4R)-1-[(benzyloxy) carbonyl]-4-methoxy-2-pyrrolidinecarboxylic acid
• 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid

• MDL： MFCD09934785
• Inchi： 1S/C14H17NO5/c1-19-11-7-12(13(16)17)15(8-11)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： SRQAKAAEVLROCY-NEPJUHHUSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid (CAS No. 96522-37-1)

1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid (CAS No. 96522-37-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and methoxy-substituted pyrrolidine backbone, make it a valuable intermediate for peptide synthesis and drug development. This compound has garnered significant attention due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for pyrrolidine derivatives like 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid has surged, driven by advancements in protease inhibitor design and peptide-based therapeutics. Researchers frequently search for "Cbz-protected amino acid analogs" or "4-methoxypyrrolidine applications," reflecting its relevance in modern medicinal chemistry. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further elevates its importance in producing high-purity peptides for clinical studies.

The synthesis of CAS No. 96522-37-1 involves multi-step organic reactions, including carboxylation and selective etherification, to achieve optimal yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical standards. Its stability under mild acidic conditions makes it suitable for deprotection strategies in complex molecular architectures.

From an industrial perspective, 1-[(benzyloxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid is often discussed alongside "green chemistry alternatives" and "scalable synthetic routes," addressing environmental concerns and cost efficiency. Innovations in catalytic hydrogenation and biocatalysis have further optimized its production, aligning with the global push for sustainable manufacturing practices.

In summary, CAS No. 96522-37-1 exemplifies the intersection of structural versatility and pharmaceutical utility. Its applications span from peptide drugs to enzyme inhibitors, making it a cornerstone in both academic and industrial research. As the scientific community continues to explore "pyrrolidine-based drug design," this compound remains a focal point for innovation.